Cas no 340312-91-6 (4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methylbenzoic acid)

• Product Name: 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methylbenzoic acid
• CAS No: 340312-91-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• MDL: MFCD02195049
• CID: 1085824
• PubChem ID: 776845
• Update Time: 2025-04-20

4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methylbenzoic acid
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylbenzoic acid(SALTDATA: FREE)
• Benzoic acid, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-
• SR-01000430217-3
• 4-(2,5-dimethylpyrrol-1-yl)-3-methyl-benzoic acid
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methylbenzoicacid
• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-methyl-benzoic acid
• BS-37906
• 340312-91-6
• HMS1610G01
• CCG-3624
• NSC727419
• SR-01000430217
• DB-262543
• MFCD02195049
• SCHEMBL2115309
• MLS000099043
• Oprea1_471339
• SMR000070457
• CBMicro_001192
• CS-0323464
• CB02879
• NSC-727419
• BDBM40084
• G69890
• CHEMBL1559731
• DTXSID90354600
• SB63695
• 4-(2,5-dimethyl-1-pyrrolyl)-3-methylbenzoic acid
• SR-01000430217-1
• 4-(2,5-dimethylpyrrol-1-yl)-3-methylbenzoic acid
• SMSF0010587
• AKOS000285900
• STK197426
• cid_776845
• BIM-0001238.P001
• AM-879/13508194

• MDL： MFCD02195049
• Inchi： 1S/C14H15NO2/c1-9-8-12(14(16)17)6-7-13(9)15-10(2)4-5-11(15)3/h4-8H,1-3H3,(H,16,17)
• InChI Key： WFLCJVLXABNRGL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)N1C(C)=CC=C1C)=O

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23